Cas no 338395-17-8 (N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea)

• Product Name: N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea
• CAS No: 338395-17-8
• MF: C₁₀H₁₁Cl₂N₃O₃
• MW: 292.118640184402
• CID: 5214351
• Update Time: 2025-10-29

N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-DICHLOROBENZYL)OXY]-N-[(METHOXYIMINO)METHYL]UREA
• 1-[(2,4-dichlorophenyl)methoxy]-3-[(1E)-(methoxyimino)methyl]urea
• (E)-N-(2,4-Dichlorobenzyloxycarbamoyl)-N'-methoxyformimidamide
• MLS000539515
• HMS2166I09
• SMR000125173
• 1-[(2,4-dichlorophenyl)methoxy]-3-[(E)-methoxyiminomethyl]urea
• N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea

• Inchi： 1S/C10H11Cl2N3O3/c1-17-14-6-13-10(16)15-18-5-7-2-3-8(11)4-9(7)12/h2-4,6H,5H2,1H3,(H2,13,14,15,16)
• InChI Key： MHLWOFVBNJELKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CONC(N/C=N/OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 72

Additional information on N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea

Comprehensive Overview of N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea (CAS No. 338395-17-8)

N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea (CAS No. 338395-17-8) is a specialized chemical compound with significant applications in agricultural and industrial research. Its unique molecular structure, featuring a dichlorobenzyl moiety and a methoxyimino group, makes it a subject of interest for scientists exploring novel urea derivatives. This compound is often studied for its potential role in crop protection and pest management, aligning with the growing global demand for sustainable agricultural solutions.

In recent years, the search for eco-friendly agrochemicals has surged, driven by concerns over environmental impact and food security. Researchers are increasingly focusing on compounds like N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea to develop low-toxicity alternatives to traditional pesticides. Its mode of action and biodegradability are key areas of investigation, particularly in the context of integrated pest management (IPM) systems. These trends reflect broader industry shifts toward green chemistry and sustainable farming practices.

The synthesis of N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea involves precise chemical reactions to ensure high purity and efficacy. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its properties. This attention to detail is critical for applications requiring high-performance formulations, such as seed treatments or foliar sprays. The compound's stability under various environmental conditions is also a focal point for researchers aiming to optimize its field performance.

Beyond agriculture, CAS No. 338395-17-8 has garnered attention in material science for its potential use in functional coatings and polymer additives. Its ability to modify surface properties or enhance material durability is being explored in niche industrial applications. This versatility underscores the importance of cross-disciplinary research in unlocking the full potential of such compounds.

For professionals seeking technical data sheets or safety guidelines related to N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea, it is essential to consult reputable sources like Reaxys or SciFinder. These platforms provide verified information on physicochemical properties, handling protocols, and regulatory status, ensuring compliance with global standards. As interest in specialty chemicals grows, accurate and accessible data becomes increasingly valuable for decision-making in research and development.

In conclusion, N-[(2,4-dichlorobenzyl)oxy]-N-[(methoxyimino)methyl]urea represents a compelling case study in the intersection of chemical innovation and practical applications. Its relevance to contemporary challenges in agriculture and industry highlights the ongoing need for advanced solutions that balance efficacy with environmental responsibility. Future research may further elucidate its mechanisms and expand its utility across diverse sectors.